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Compound of Interest

Compound Name: ML154

CAS No.: 1345964-89-7

Cat. No.: B609497

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of ML154 (also known

as NCGC84), a potent and selective antagonist of the Neuropeptide S (NPS) receptor (NPSR),

in preclinical studies of alcohol self-administration. The data and protocols are compiled from

key research findings to guide the design and execution of similar experiments.

Introduction
Alcohol Use Disorder (AUD) is a significant global health issue with limited effective

pharmacotherapies. The Neuropeptide S (NPS) system has emerged as a promising target for

the development of novel treatments for addiction. The NPS receptor (NPSR) is expressed in

brain regions critical for reward, motivation, and anxiety, such as the amygdala. ML154 is a

brain-penetrant, selective NPSR antagonist that has been demonstrated to reduce alcohol

consumption and motivation in rodent models, suggesting its potential as a therapeutic agent

for AUD.[1][2][3][4]
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ML154 acts as a competitive antagonist at the NPSR, a Gs/Gq-coupled G-protein coupled

receptor (GPCR).[1] Activation of NPSR by its endogenous ligand, NPS, leads to the

mobilization of intracellular Ca2+, an increase in cyclic AMP (cAMP) levels, and the

phosphorylation of extracellular signal-regulated kinase (ERK).[1] ML154 has been shown to

preferentially block the NPS-induced phosphorylation of ERK, a key signaling molecule

involved in neuroplasticity and behavioral responses to alcohol.[1] Studies have demonstrated

that systemic administration of ML154 blocks alcohol-induced ERK phosphorylation in the

central amygdala, a brain region implicated in alcohol drinking behaviors.[1]

Data Presentation
In Vitro Activity of ML154
The following table summarizes the in vitro potency of ML154 in blocking NPS-induced

signaling cascades in Chinese Hamster Ovary (CHO) cells expressing the NPSR.[1]

Parameter IC50 Value (nM) Assay System

NPS-induced Calcium

Mobilization
0.96 CHO cells expressing NPSR

NPS-induced cAMP Formation 45 CHO cells expressing NPSR

NPS-induced ERK Activation 1.3 CHO cells expressing NPSR

NPSR Binding Affinity

(antagonist)
3.5 CHO cells expressing NPSR

In Vivo Efficacy of ML154 in Alcohol Self-Administration
This table presents the key findings from in vivo studies using ML154 in a rat model of alcohol

self-administration. The experiments were conducted in male Wistar rats.[1][5]
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Experiment Animal Model ML154 Dose (i.p.) Key Findings

Operant Alcohol Self-

Administration (FR3)
Male Wistar Rats 1 mg/kg

Significantly reduced

the number of lever

presses for 10%

alcohol.

Motivation for Alcohol

(Progressive Ratio)
Male Wistar Rats 1 mg/kg

Significantly

decreased the

breakpoint for alcohol,

indicating reduced

motivation.

Saccharin Self-

Administration (FR3)
Male Wistar Rats 1 mg/kg

No significant effect

on lever presses for a

saccharin solution,

suggesting selectivity

for alcohol reward.

Cue-Induced

Reinstatement of

Alcohol Seeking

Male Wistar Rats 1 mg/kg

Did not significantly

alter reinstatement of

alcohol-seeking

behavior.

Stress-Induced

Reinstatement of

Alcohol Seeking

Male Wistar Rats 1 mg/kg

Did not significantly

alter reinstatement of

alcohol-seeking

behavior.

Alcohol-Induced ERK

Phosphorylation
Male Wistar Rats 1 mg/kg

Blocked the increase

in ERK

phosphorylation in the

central amygdala

induced by alcohol

administration.
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Caption: NPSR signaling cascade and the antagonistic action of ML154.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b609497/docs?utm_src=pdf-body-img#application-notes-and-protocols-ml154-in-alcohol-self-administration-studies
https://www.benchchem.com/product/b609497/docs?utm_src=pdf-body#application-notes-and-protocols-ml154-in-alcohol-self-administration-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Training Phase

Testing Phase

Habituation to
Operant Chambers

Saccharin Self-Administration
(FR1 Schedule)

Saccharin Fading &
Alcohol Introduction

Stable 10% Alcohol
Self-Administration (FR3)

Baseline Alcohol
Self-Administration

ML154 Administration
(1 mg/kg, i.p.)

Operant Self-Administration Test
(FR3 or Progressive Ratio)

Data Analysis
(Lever Presses, Breakpoint)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b609497/docs?utm_src=pdf-body-img#application-notes-and-protocols-ml154-in-alcohol-self-administration-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609497?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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